Cas no 337505-68-7 (N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide)

• Product Name: N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide
• CAS No: 337505-68-7
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 3071332
• PubChem ID: 5763557
• Update Time: 2025-10-28

N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide
• AG-690/40696723
• AKOS000573640
• Oprea1_639812
• 2-((5H-[1,2,4]Triazino[5,6-b]indol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide
• BAS 01377653
• N-(4-ethoxyphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• CCG-292050
• Oprea1_063422
• 337505-68-7

• MDL： MFCD02048105
• Inchi： 1S/C19H17N5O2S/c1-2-26-13-9-7-12(8-10-13)20-16(25)11-27-19-22-18-17(23-24-19)14-5-3-4-6-15(14)21-18/h3-10H,2,11H2,1H3,(H,20,25)(H,21,22,24)
• InChI Key： BGDZSVNAUVKUTA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C2C(=N1)NC1C=CC=CC=12

Computed Properties

• Exact Mass: 379.11029598Da
• Monoisotopic Mass: 379.11029598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide

Compound CAS No. 337505-68-7: N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide

N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide is a complex organic compound with the CAS registry number 337505-68-7. This compound is notable for its unique structure and potential applications in various fields of chemistry and materials science. The molecule consists of a phenyl group substituted with an ethoxy group at the para position, a fluorenyl group with tetraaza functionality, and an acetamide moiety. The combination of these structural elements makes this compound a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of tetraaza-fluorenyl systems in the development of advanced materials. The tetraaza functionality in this compound introduces unique electronic properties, making it a promising candidate for applications in optoelectronics and catalysis. Researchers have explored the use of such compounds in the synthesis of metal-free catalysts for organic transformations, where their nitrogen-rich framework facilitates efficient electron transfer processes.

The ethoxy-substituted phenyl group in N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide contributes to the compound's solubility and stability under various conditions. This feature is particularly advantageous in scenarios where precise control over molecular interactions is required. For instance, this compound has been investigated as a potential precursor for the synthesis of functional polymers with tailored electronic properties.

The acetamide moiety further enhances the versatility of this compound by providing additional sites for chemical modification. This feature has been leveraged in recent studies to develop bioactive molecules with potential applications in drug delivery systems. The sulfanyl group within the structure also plays a critical role in mediating intermolecular interactions, which is essential for its performance in coordination chemistry and supramolecular assembly.

From a synthetic perspective, N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide can be synthesized through a multi-step process involving coupling reactions and functional group transformations. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring the reliability of this compound for downstream applications.

In terms of spectroscopic characterization, this compound exhibits distinct absorption bands in the UV-vis spectrum due to its conjugated system. These spectral features make it suitable for use as a chromophore in light-harvesting materials. Additionally, its NMR spectra provide valuable insights into the stereochemistry and dynamic behavior of the molecule under different conditions.

Recent advancements in computational chemistry have enabled detailed modeling of N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide at the molecular level. These studies have revealed insights into its electronic structure and reactivity patterns, paving the way for its application in novel chemical reactions and material designs.

In conclusion, N-(4-Ethoxy-phenyl)-2-(9H-1,3,4,9-tetraaza-fluoren-2-ylsulfanyl)-acetamide is a versatile compound with a rich structural framework that offers opportunities across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop innovative solutions in chemistry and materials science.